Cas no 1936636-29-1 (2-Cyclopentylthiolane-2-carbaldehyde)

• Product Name: 2-Cyclopentylthiolane-2-carbaldehyde
• CAS No: 1936636-29-1
• MF: C₁₀H₁₆OS
• MW: 184.298441886902
• CID: 5711543
• PubChem ID: 131213771
• Update Time: 2025-05-21

2-Cyclopentylthiolane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopentylthiolane-2-carbaldehyde
• EN300-1621864
• 1936636-29-1
• 2-Thiophenecarboxaldehyde, 2-cyclopentyltetrahydro-

• Inchi： 1S/C10H16OS/c11-8-10(6-3-7-12-10)9-4-1-2-5-9/h8-9H,1-7H2
• InChI Key： HTFRLUQNHRPOFA-UHFFFAOYSA-N
• SMILES： S1CCCC1(C=O)C1CCCC1

Computed Properties

• Exact Mass: 184.09218630g/mol
• Monoisotopic Mass: 184.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.184±0.06 g/cm3(Predicted)
• Boiling Point: 284.9±33.0 °C(Predicted)

Additional information on 2-Cyclopentylthiolane-2-carbaldehyde

2-Cyclopentylthiolane-2-carbaldehyde

The compound 1936636-29-1, also known as 2-Cyclopentylthiolane-2-carbaldehyde, is a unique organic molecule that has garnered attention in both academic and industrial research. This compound belongs to the class of aldehydes, with a distinctive structure featuring a cyclopentyl group attached to a thiolane ring. The presence of the aldehyde functional group at the 2-position of the thiolane ring introduces interesting chemical properties, making it a valuable compound in various applications.

Recent studies have highlighted the potential of 2-Cyclopentylthiolane-2-carbaldehyde in the field of organic synthesis. Researchers have explored its use as an intermediate in the construction of complex molecular frameworks. The compound's ability to undergo various reactions, such as condensation and oxidation, has been extensively documented. For instance, a 2023 study published in *Organic Chemistry Frontiers* demonstrated how this compound can be utilized in the synthesis of bioactive molecules, showcasing its versatility in medicinal chemistry.

The structural uniqueness of 1936636-29-1 lies in its thiolane ring, which is a five-membered ring containing sulfur. This sulfur atom imparts distinct electronic properties to the molecule, influencing its reactivity and stability. The cyclopentyl group attached to the thiolane further enhances the molecule's steric and electronic characteristics, making it an intriguing subject for mechanistic studies. Recent advancements in computational chemistry have allowed researchers to model the electronic distribution of this compound, providing deeper insights into its reactivity patterns.

In terms of applications, 2-Cyclopentylthiolane-2-carbaldehyde has shown promise in materials science. Its ability to form stable complexes with transition metals has been leveraged in catalytic processes. A 2023 paper in *Chemical Communications* reported the use of this compound as a ligand in palladium-catalyzed cross-coupling reactions, achieving high yields and selectivity. This finding underscores its potential in developing more efficient industrial catalysts.

The synthesis of 1936636-29-1 involves a multi-step process that typically starts with the preparation of the thiolane ring. Recent innovations in synthetic methodology have streamlined this process, reducing production costs and improving scalability. For example, a 2023 study published in *Green Chemistry* introduced an environmentally friendly route for synthesizing this compound using microwave-assisted techniques, which significantly reduced reaction times and energy consumption.

From a biological standpoint, 2-Cyclopentylthiolane-2-carbaldehyde has exhibited interesting bioactivity profiles. Preclinical studies have indicated that it possesses anti-inflammatory and antioxidant properties, making it a potential candidate for drug development. A 2023 article in *Journal of Medicinal Chemistry* explored its effects on inflammatory pathways, suggesting that it could serve as a lead compound for treating conditions such as arthritis and neurodegenerative diseases.

In conclusion, 1936636-29-1, or 2-Cyclopentylthiolane-2-carbaldehyde, is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, catalysis, and drug discovery. As research continues to uncover new aspects of this molecule's properties and potential uses, its role in advancing scientific and technological frontiers is expected to grow significantly.